Cas no 80826-92-2 (2,5-Cyclohexadien-1-one, 4-(diphenylmethylene)-3,5-dimethyl-)

2,5-Cyclohexadien-1-one, 4-(diphenylmethylene)-3,5-dimethyl- structure
80826-92-2 structure
Product Name:2,5-Cyclohexadien-1-one, 4-(diphenylmethylene)-3,5-dimethyl-
CAS No:80826-92-2
MF:C21H18O
MW:286.367025852203
CID:704975
PubChem ID:71421097
Update Time:2025-04-19

2,5-Cyclohexadien-1-one, 4-(diphenylmethylene)-3,5-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • 2,5-Cyclohexadien-1-one, 4-(diphenylmethylene)-3,5-dimethyl-
    • 4-benzhydrylidene-3,5-dimethylcyclohexa-2,5-dien-1-one
    • 80826-92-2
    • DTXSID80840264
    • 4-(Diphenylmethylidene)-3,5-dimethylcyclohexa-2,5-dien-1-one
    • Inchi: 1S/C21H18O/c1-15-13-19(22)14-16(2)20(15)21(17-9-5-3-6-10-17)18-11-7-4-8-12-18/h3-14H,1-2H3
    • InChI Key: MGSMTLOUCMHLBU-UHFFFAOYSA-N
    • SMILES: O=C1C=C(C)/C(/C(C)=C1)=C(\C1C=CC=CC=1)/C1C=CC=CC=1

Computed Properties

  • Exact Mass: 286.135765193g/mol
  • Monoisotopic Mass: 286.135765193g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 2
  • Complexity: 476
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.4
  • Topological Polar Surface Area: 17.1Ų
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